Purity Specification vs. Unsubstituted Analog
The commercially specified minimum purity for 3-methyl-N-(pentan-2-yl)aniline is 95% , whereas the closest unsubstituted analog N-(pentan-2-yl)aniline is offered at a lower minimum purity of 90% from a major supplier . This 5-percentage-point purity gap may influence experimental reproducibility, stoichiometric calculations, and downstream impurity profiling.
| Evidence Dimension | Minimum purity specification |
|---|---|
| Target Compound Data | ≥95% |
| Comparator Or Baseline | N-(Pentan-2-yl)aniline (≥90%) |
| Quantified Difference | +5 percentage points in favor of the target compound |
| Conditions | Commercial product specification; target from CymitQuimica/Biosynth, comparator from Sigma-Aldrich/Enamine |
Why This Matters
A higher minimum purity reduces the likelihood of impurity-driven artifacts and simplifies quality control in impurity-sensitive applications such as medicinal chemistry or materials science.
